4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide

• IUPAC Name: 4-[(4-chlorophenyl)methyl-methylsulfonylamino]-N-(4-ethoxyphenyl)benzamide
• InChI: InChI=1S/C23H23ClN2O4S/c1-3-30-22-14-10-20(11-15-22)25-23(27)18-6-12-21(13-7-18)26(31(2,28)29)16-17-4-8-19(24)9-5-17/h4-15H,3,16H2,1-2H3,(H,25,27)
• InChI Key: SLGYQOVHNOMKDY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N(CC3=CC=C(C=C3)Cl)S(=O)(=O)C
• Molecular Formula: C23H23ClN2O4S
• Molecular Weight: 459.0 g/mol

Description

4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide, also known as CBM-588, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CBM-588 is a small molecule that belongs to the class of benzamides and has been shown to exhibit promising biological activity against various diseases.

Mechanism of Action

The exact mechanism of action of 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide is not fully understood, but it is believed to exert its biological effects through the inhibition of certain enzymes and signaling pathways. 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Inhibition of HDACs can lead to the activation of tumor suppressor genes and the inhibition of oncogenes, resulting in the suppression of tumor growth.
Biochemical and Physiological Effects
4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide has also been shown to inhibit the production of inflammatory cytokines and chemokines, leading to the suppression of inflammation and pain. In addition, 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide has been shown to enhance the efficacy of certain chemotherapeutic agents, making it a potential candidate for combination therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide is its potent biological activity against various diseases. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic properties, making it a potential candidate for the treatment of cancer, chronic pain, and inflammatory diseases. However, one of the limitations of 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide is its poor solubility in water, which can limit its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the evaluation of the pharmacokinetics and pharmacodynamics of 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide to determine its efficacy and safety in vivo. In addition, further studies are needed to elucidate the exact mechanism of action of 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide and to identify potential biomarkers for patient selection and monitoring. Finally, the potential of 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide for combination therapy with other chemotherapeutic agents should be explored to enhance its efficacy and reduce toxicity.
Conclusion
In conclusion, 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide is a promising chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been shown to exhibit potent biological activity against various diseases, including cancer, chronic pain, and inflammatory diseases. Further research is needed to optimize the synthesis method, evaluate the pharmacokinetics and pharmacodynamics, elucidate the mechanism of action, and identify potential biomarkers for patient selection and monitoring. 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide has the potential to become a valuable therapeutic agent for the treatment of various diseases.

Synthesis Methods

The synthesis of 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide involves the reaction of 4-chlorobenzylamine with 4-ethoxybenzoic acid to form an intermediate, which is then reacted with methylsulfonyl chloride and ammonium hydroxide to yield the final product. The reaction scheme is shown below:

Scientific Research Applications

4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, colon, and prostate cancer cells. 4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(4-ethoxyphenyl)benzamide has also been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases.